1-(3-Chlorobenzyl)-6-(4-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 6-(4-chlorophenyl)-1-[(3-chlorophenyl)methyl]-2-oxopyridine-3-carbonitrile
• InChI: InChI=1S/C19H12Cl2N2O/c20-16-7-4-14(5-8-16)18-9-6-15(11-22)19(24)23(18)12-13-2-1-3-17(21)10-13/h1-10H,12H2
• InChI Key: VZXWRSDLSWWKLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CN2C(=CC=C(C2=O)C#N)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H12Cl2N2O
• Molecular Weight: 355.2 g/mol

Description

1-(3-Chlorobenzyl)-6-(4-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (hereafter referred to as CCCP) is a synthetic molecule that has been the subject of research in the fields of chemistry, biology and pharmacology. CCCP is a small organic molecule that has been used in the development of various drugs and is of particular interest due to its ability to act as an inhibitor of certain enzymes. CCCP has been studied for its potential as a therapeutic agent for various diseases, including cancer.

Scientific Research Applications

Chlorophenols in Environmental Studies

Environmental Fate and Toxicology of Chlorophenols Chlorophenols (CPs) are recognized for their role as precursors to dioxins in thermal and combustion processes, including municipal solid waste incineration. Research on CPs has focused on their environmental fate, toxicological impacts, and potential for dechlorination and destruction. CPs, due to their toxicity and persistence, have been the subject of studies aimed at understanding their behavior in various environmental compartments and their impact on both human and ecological health (Peng et al., 2016; Gunawardana et al., 2011).

Research on Chlorinated Hydrocarbons

Degradation and Remediation Strategies for Chlorobenzenes Studies on chlorobenzenes, organic pollutants related by their chlorinated aromatic structures, have explored mechanisms for their environmental degradation and remediation. Chlorobenzenes are known for their environmental persistence and potential toxic effects, prompting research into their fate in soil and strategies for their elimination from contaminated sites (Brahushi et al., 2017).

Chlorinated Compounds in Organic Synthesis

Synthesis and Applications of Chlorinated Organic Compounds The synthesis and applications of chlorinated organic compounds, including those related to chlorobenzyl and chlorophenyl groups, have been widely studied. These compounds serve as precursors or intermediates in the synthesis of various heterocyclic compounds, demonstrating the versatility of chlorinated structures in medicinal chemistry and material sciences (Verma et al., 2019; Lipunova et al., 2018).